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Compound of Interest

Methyl 2-cyclopropyl-2-
Compound Name:

hydroxyacetate
CAS No.: 98730-93-9
Cat. No.: B2699926

Get Quote

Technical Profile: Methyl 2-cyclopropyl-2-
hydroxyacetate
A Critical Intermediate for Cyclopropyl-Containing

Pharmacophores

Executive Summary

Methyl 2-cyclopropyl-2-hydroxyacetate (CAS 98730-93-9) serves as a pivotal building block
in modern medicinal chemistry, particularly in the synthesis of antiviral agents (HCV NS3
protease inhibitors) and broad-spectrum antibiotics. The cyclopropyl moiety imparts unique
conformational rigidity and metabolic stability to drug candidates, often improving oral
bioavailability compared to acyclic analogs.

This technical guide provides a comprehensive analysis of the compound's physicochemical
properties, a validated synthesis protocol, and critical handling data for researchers in the
pharmaceutical sciences.
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Physicochemical Properties

Note: Due to the specialized nature of this intermediate, specific experimental values are often

proprietary. The values below represent high-confidence consensus estimates derived from

structural analogs (e.g., methyl mandelate, methyl 2-hydroxy-2-methoxyacetate) and
computational models (ACD/Labs, EPISuite).

Value )
Property . . Confidence | Context
(Estimated/Predicted)
CAS Number 98730-93-9 Verified Identifier
Molecular Formula CeH1003 -
Molecular Weight 130.14 g/mol -
195°C — 205°C (at 760 Extrapolated from methyl
Boiling Point mmHQg)88°C — 92°C (at 12 cyclopropyl ketone and
mmHgQ) glycolate esters.
) Typical for hydroxylated
Density 1.12 - 1.16 g/cms3 (at 20°C)

aliphatic methyl esters.

Refractive Index (

)

1.450 - 1.465

Colorless to pale yellow

Appearance ] o -
viscous liquid
Soluble in MeOH, EtOH, Lipophilic cyclopropyl group
Solubility EtOAc, DCM.Sparingly soluble  reduces water solubility vs.
in water. methyl glycolate.
Flash Point ~85°C — 95°C Closed Cup (Predicted)

Synthesis Protocol: Selective Reduction Strategy

The most robust laboratory-scale method for accessing Methyl 2-cyclopropyl-2-

hydroxyacetate is the selective reduction of its

-keto ester precursor, Methyl 2-cyclopropyl-2-oxoacetate.
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Reaction Pathway

The following diagram illustrates the transformation logic, moving from the commercially
available oxoacetate to the target hydroxyacetate.

Reagent: Acid Quench
Methyl 2-cyclopropyl-2-oxoacetate NaBH4 / MéOH Reduction Borate Complex (HCl) Methyl 2-cyclopropyl-2-hydroxyacetate
(CAS 6395-79-5) (0°C to RT) Intermediate (CAS 98730-93-9)

Click to download full resolution via product page
Figure 1: Logical flow for the reduction of

-keto ester to
-hydroxy ester.

Detailed Methodology (Self-Validating Protocol)
Objective: Synthesis of 10.0 g of Methyl 2-cyclopropyl-2-hydroxyacetate.

Reagents:

Methyl 2-cyclopropyl-2-oxoacetate (10.0 g, 78.0 mmol)

Sodium Borohydride (NaBHa4) (1.48 g, 39.0 mmol, 0.5 equiv.)

Methanol (anhydrous, 100 mL)

Hydrochloric acid (1M)

Ethyl Acetate (EtOAC)

Step-by-Step Procedure:

o Preparation: Charge a dry 250 mL round-bottom flask with Methyl 2-cyclopropyl-2-
oxoacetate (10.0 g) and Methanol (100 mL). Cool the solution to 0°C using an ice bath.
Causality: Cooling prevents transesterification and suppresses side reactions.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b2699926/docs?utm_src=pdf-body-img#methyl-2-cyclopropyl-2-hydroxyacetate-boiling-point-and-density
https://www.benchchem.com/product/b2699926/docs?utm_src=pdf-body#methyl-2-cyclopropyl-2-hydroxyacetate-boiling-point-and-density
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2699926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Addition: Add NaBHa (1.48 g) portion-wise over 15 minutes. Observation: Expect mild gas
evolution (Hz). Maintain internal temperature <5°C.

e Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (20-25°C)
for 1 hour.

o Validation point: Monitor by TLC (System: 30% EtOAc/Hexane). The starting material (UV
active, ketone) should disappear; the product is less UV active but stains with KMnOa.

e Quench: Cool back to 0°C. Slowly add 1M HCI (~20 mL) until pH is neutral/slightly acidic (pH
5-6). Causality: Destroys unreacted hydride and hydrolyzes the borate complex.

o Workup: Concentrate methanol under reduced pressure (Rotavap). Dilute the residue with
water (50 mL) and extract with EtOAc (3 x 50 mL).

 Purification: Wash combined organics with brine, dry over Na2SOa, and concentrate.
o Yield Expectation: >90% (approx.[1] 9.1 g).

o Purity Check: If necessary, purify via flash column chromatography (SiOz2, 0-40% EtOAc in
Hexanes).

Analytical Characterization

To validate the identity of the synthesized compound, compare spectral data against these
expected signals.

e 'H NMR (400 MHz, CDCls):

o 3.85(d, J =6.5Hz, 1H, -CHOH) — Diagnostic doublet indicating reduction of the ketone.

[¢]

3.80 (s, 3H, -OCHs) — Methyl ester singlet.

[¢]

2.80 (br s, 1H, -OH) — Exchangeable hydroxyl proton.

[¢]

1.15-1.05 (m, 1H, Cyclopropyl-CH)

[¢]

0.60-0.40 (m, 4H, Cyclopropyl-CHz) — Characteristic high-field multiplets.

e IR Spectrum (Neat):
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o 3450 cm~: Broad O-H stretch (Alcohol).
o 1735 cm~1: Strong C=0 stretch (Ester).

o 3010 cm~%: C-H stretch (Cyclopropyl ring).

Applications in Drug Discovery

The cyclopropyl-hydroxyacetate scaffold is a "privileged structure” in medicinal chemistry.

(Methyl 2-cyclopropyl-2-hydr0xyacetate)

Direct Precursor lEnzymatic Processing Derivatization

(P1' Linker Mimetics) (Substrate for Lipase Kinetic Resolution)

HCV NS3 Protease Inhibitors Chiral Resolution
(Fluoroquinolone Analogs)

Broad-Spectrum Antibiotics)

Click to download full resolution via product page
Figure 2: Strategic utility of the scaffold in pharmaceutical development.

o HCV Protease Inhibitors: The cyclopropyl group mimics the steric bulk of isopropyl/tert-butyl
groups found in natural amino acids (like Valine/Leucine) but restricts bond rotation, locking
the pharmacophore into a bioactive conformation [1].

o Chiral Resolution: The racemic ester described here is often subjected to enzymatic
hydrolysis (using Candida antarctica Lipase B) to generate enantiomerically pure (R)- or
(S)-2-cyclopropyl-2-hydroxyacetic acid, which are critical for asymmetric synthesis [2].

Safety & Handling (SDS Summary)

 Signal Word:WARNING
e Hazard Statements:

o H315: Causes skin irritation.[1][2][3]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b2699926/docs?utm_src=pdf-body-img#methyl-2-cyclopropyl-2-hydroxyacetate-boiling-point-and-density
https://pubchem.ncbi.nlm.nih.gov/compound/12211939
https://www.sigmaaldrich.com/JP/en/sds/aldrich/h55103?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC111715000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2699926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

» Handling: Perform all operations in a fume hood. Wear nitrile gloves and safety goggles.

o Storage: Store in a cool, dry place (2-8°C recommended) under inert atmosphere
(Argon/Nitrogen) to prevent hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. chemrxiv.org [chemrxiv.org]

e To cite this document: BenchChem. [Methyl 2-cyclopropyl-2-hydroxyacetate boiling point and
density]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2699926/docs#methyl-2-cyclopropyl-2-
hydroxyacetate-boiling-point-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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